Cas no 151-19-9 (3-Octanol,3,6-dimethyl-)

• Product Name: 3-Octanol,3,6-dimethyl-
• CAS No: 151-19-9
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 163162
• Update Time: 2025-04-19

3-Octanol,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Octanol,3,6-dimethyl-
• 3,6-DIMETHYL-3-OCTANOL
• 3,6-dimethyloctan-3-ol
• 3,6-dimethyl-3-hydroxy-octane
• 3,6-Dimethyl-octan-3-ol
• 3,6-dimethyloctane-3-ol
• 3-Octanol,3,6-dimethyl
• 3-Octanol,6-dimethyl
• Aprol 100
• AR 1
• EINECS 205-787-6
• PELARGOL
• FEMA 2391
• DIMETHYLOCTANOL
• TETRAHYDROGERANIOL
• 3,6-Dimethyloctanol
• DIHYDROCITRONENELLOL
• 3,7-DIMETHYL OCTANOL
• ar1
• aprol100

• Inchi： 1S/C10H22O/c1-5-9(3)7-8-10(4,11)6-2/h9,11H,5-8H2,1-4H3
• InChI Key： NPHCXUPGMINOPP-UHFFFAOYSA-N
• SMILES： C(O)(C)(CC)CCC(C)CC

Computed Properties

• Exact Mass: 158.16700
• Monoisotopic Mass: 158.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.828 g/mL at 20 °C(lit.)
• Melting Point: -67.5°C
• Boiling Point: 98-99 °C9 mm Hg(lit.)
• Flash Point: 203 °F
• Refractive Index: n20/D 1.436(lit.)
• PSA: 20.23000
• LogP: 2.97370
• Vapor Pressure: <0.01 mm Hg ( 20 °C)

3-Octanol,3,6-dimethyl- Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S23; S26; S36
• RTECS：RH0900000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38